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Compound of Interest

Compound Name: (Rac)-CPI-098

cat. No.: B514917

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Detailed experimental protocols and quantitative data for (Rac)-CPI-098 are
primarily detailed in a specific research article that is not publicly available in its entirety. This
guide is compiled from accessible information and provides a foundational understanding of the
compound.

Core Compound Information

(Rac)-CPI-098 is identified as a racemic mixture of a derivative of N-
acyltetrahydrobenzodiazepin-2-one. It has garnered attention for its notable antimicrobial
properties.

Chemical Identity:

Property Value
Molecular Formula C10H12N20
Molecular Weight 176.22 g/mol
CAS Number 3967-01-9

| SMILES | 0=C1NC2=CC=CC=C2NC(C)C1 |

Biological Activity
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(Rac)-CPI-098 has demonstrated a range of antimicrobial activities, positioning it as a
compound of interest for further investigation in the development of new anti-infective agents.

Antibacterial and Antifungal Spectrum

Initial screenings have revealed that (Rac)-CPI-098 exhibits inhibitory effects against a variety
of microorganisms. Its activity profile suggests a potential broad-spectrum application.

Table 1: Antimicrobial Spectrum of (Rac)-CPI-098

Organism Type Species Activity Level

Fungus Monascus ruber Superior

Fungus Aspergillus fumigatus Better

Fungus Aspergillus niger Good

Fungus Aspergillus parasiticus Good

Fungus Candida albicans Moderate

Bacteria Not specified Antibacterial activity noted

Note: The qualitative descriptions of activity are based on the available literature and
comparative analysis within the source study.

Synthesis and Characterization

The synthesis of (Rac)-CPI-098 is detailed in the primary literature, involving the creation of N-
acyltetrahydrobenzodiazepin-2-ones. While the specific, step-by-step protocol is not
accessible, the general approach is outlined below.

General Synthetic Approach

The synthesis of the N-acyltetrahydrobenzodiazepin-2-one core likely involves a multi-step
process. A generalized workflow for the synthesis and evaluation of such compounds is
presented below.
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Caption: Generalized workflow for the synthesis, characterization, and antimicrobial evaluation
of novel chemical entities.

Mechanism of Action and Signaling Pathways

The precise mechanism of action for (Rac)-CPI-098 has not been elucidated in the available
literature. Similarly, there is no information regarding specific signaling pathways that are
modulated by this compound. Research in this area is required to understand its molecular
targets and the basis for its antimicrobial selectivity.

Experimental Protocols

Detailed experimental protocols for the synthesis, characterization, and antimicrobial evaluation
of (Rac)-CPI-098 are contained within the primary reference, which is not publicly accessible.
The following provides a general overview of the likely methodologies employed.
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General Antimicrobial Susceptibility Testing Protocol
(Conceptual)

e Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in
a suitable broth, with the turbidity adjusted to a McFarland standard.

o Compound Preparation: A stock solution of (Rac)-CPI-098 is prepared in a suitable solvent
(e.g., DMSO) and then serially diluted in broth to achieve a range of concentrations.

¢ Incubation: The microbial inoculum is added to each dilution of the compound in a microtiter
plate or test tubes. Positive and negative controls are included. The cultures are then
incubated under appropriate conditions (temperature, time, atmosphere).

e Determination of Minimum Inhibitory Concentration (MIC): The MIC is determined as the
lowest concentration of the compound that visibly inhibits the growth of the microorganism.

The workflow for such an experimental evaluation can be visualized as follows:
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Caption: Conceptual workflow for determining the Minimum Inhibitory Concentration (MIC) of
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an antimicrobial compound.

Future Directions

Further research is necessary to fully characterize the potential of (Rac)-CPI-098 as a

therapeutic agent. Key areas for future investigation include:

» Elucidation of the specific molecular target(s) and mechanism of action.

o Determination of its spectrum of activity against a wider range of clinically relevant

pathogens, including resistant strains.
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« In vivo efficacy and toxicity studies.

 Structure-activity relationship (SAR) studies to optimize its antimicrobial potency and
pharmacological properties.

This document provides a summary of the currently available information on (Rac)-CPI-098. As
more research becomes publicly accessible, a more detailed and comprehensive technical
guide can be developed.

 To cite this document: BenchChem. [An In-depth Technical Guide to (Rac)-CPI-098].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b514917#rac-cpi-098-chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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